Cas no 2639417-15-3 (tert-butyl 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoate)

• Product Name: tert-butyl 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoate
• CAS No: 2639417-15-3
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5664234
• PubChem ID: 165902046
• Update Time: 2025-07-18

tert-butyl 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoate
• EN300-27726004
• 2639417-15-3

• Inchi： 1S/C11H20N4O2/c1-7(2)9(10(16)17-11(3,4)5)15-13-6-8(12)14-15/h6-7,9H,1-5H3,(H2,12,14)
• InChI Key： DZBRVCRDTZBNCK-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)C)N1N=CC(N)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoate

Comprehensive Overview of tert-butyl 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoate (CAS No. 2639417-15-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, tert-butyl 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoate (CAS No. 2639417-15-3) has emerged as a compound of significant interest. This molecule, characterized by its unique 1,2,3-triazole core and tert-butyl ester functionality, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The 1,2,3-triazole moiety, a hallmark of this compound, is a heterocyclic structure known for its stability and ability to participate in hydrogen bonding. This makes tert-butyl 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoate a promising candidate for designing enzyme inhibitors or receptor modulators. Recent studies highlight its role in the development of anticancer agents and antimicrobial compounds, aligning with the growing demand for novel therapeutics in precision medicine.

From a synthetic chemistry perspective, the tert-butyl ester group in this compound offers advantages in prodrug design, as it can be hydrolyzed under physiological conditions to release active metabolites. This property is increasingly relevant in the context of targeted drug delivery systems, a hot topic in pharmaceutical innovation. Additionally, the 4-amino substituent on the triazole ring provides a handle for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

Environmental and regulatory considerations are also driving interest in tert-butyl 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoate. With the rise of green chemistry principles, researchers are exploring sustainable synthetic routes for this compound, minimizing waste and energy consumption. Its potential as a biodegradable intermediate in agrochemical formulations further underscores its relevance in addressing global challenges like food security and sustainable agriculture.

In analytical chemistry, advanced techniques such as LC-MS and NMR spectroscopy are employed to characterize CAS No. 2639417-15-3, ensuring purity and consistency for research applications. The compound’s chromatographic behavior and spectral properties are well-documented, facilitating its integration into high-throughput screening platforms. This aligns with the industry’s shift toward automated synthesis and AI-driven molecular design, where reliable data is paramount.

Market trends indicate a rising demand for specialty chemicals like tert-butyl 2-(4-amino-2H-1,2,3-triazol-2-yl)-3-methylbutanoate, particularly in regions with robust pharmaceutical R&D infrastructure. Investors and stakeholders are keenly monitoring patent filings and clinical trial outcomes involving this compound, reflecting its commercial potential. As the scientific community continues to unravel its mechanisms and applications, CAS No. 2639417-15-3 is poised to play a pivotal role in next-generation therapeutic and industrial solutions.